Cas no 1247146-17-3 (2-(ethylamino)-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoic acid)

• Product Name: 2-(ethylamino)-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoic acid
• CAS No: 1247146-17-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6559601
• PubChem ID: 61917958
• Update Time: 2025-08-03

2-(ethylamino)-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoic acid
• 1H-Imidazole-1-propanoic acid, α-(ethylamino)-2-(1-methylethyl)-

• Inchi： 1S/C11H19N3O2/c1-4-12-9(11(15)16)7-14-6-5-13-10(14)8(2)3/h5-6,8-9,12H,4,7H2,1-3H3,(H,15,16)
• InChI Key： JZUPDONAAPDKHS-UHFFFAOYSA-N
• SMILES： C1(C(C)C)N(CC(NCC)C(O)=O)C=CN=1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 405.2±40.0 °C(Predicted)
• pka: 1.96±0.10(Predicted)

Additional information on 2-(ethylamino)-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoic acid

Compound CAS No. 1247146-17-3: 2-(Ethylamino)-3-[2-(Propan-2-yl)-1H-imidazol-1-yl]propanoic Acid

The compound with CAS No. 1247146-17-3, known as 2-(Ethylamino)-3-[2-(Propan-2-yl)-1H-imidazol-1-yl]propanoic Acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied for their potential therapeutic applications. The imidazole ring in this molecule plays a pivotal role in its biological activity, as it can act as a hydrogen bond donor or acceptor, facilitating interactions with various biological targets.

Recent studies have highlighted the antitumor activity of this compound, particularly in preclinical models of cancer. Researchers have demonstrated that 2-(Ethylamino)-3-[2-(Propan-2-yl)-1H-imidazol-1-yl]propanoic Acid exhibits selective cytotoxicity against cancer cells while sparing normal cells, making it a promising candidate for anticancer drug development. The ethylamino group and the propan-2-yl substituent on the imidazole ring contribute to the molecule's stability and bioavailability, enhancing its therapeutic potential.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory effects. Experimental data suggest that it inhibits key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in various inflammatory diseases. The propanoic acid moiety in the molecule is believed to play a critical role in modulating these pathways, further underscoring its versatility as a therapeutic agent.

The synthesis of CAS No. 1247146-17-3 involves a multi-step process that includes the formation of the imidazole ring through cyclization reactions, followed by functionalization with the ethylamino and propanoic acid groups. Advanced techniques such as microwave-assisted synthesis and high-performance liquid chromatography (HPLC) are employed to ensure high purity and optimal yields.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the molecular structure and provide insights into its conformational flexibility, which is crucial for understanding its interactions with biological targets.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy in vivo. Preclinical studies are being conducted to evaluate its safety profile and determine the optimal dosing regimen for potential clinical trials.

In summary, CAS No. 1247146-17-3, or 2-(Ethylamino)-3-[2-(Propan-2-yl)-1H-imidazol-1-yllpropanoic Acid, represents a significant advancement in the development of imidazole-based therapeutics. Its unique structure, combined with promising preclinical results, positions it as a compelling candidate for addressing unmet medical needs in oncology and inflammation.